Cas no 863611-47-6 (N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863611-47-6
• MF: C₁₉H₁₆ClN₃O₄
• MW: 385.801043510437
• CID: 6368179
• PubChem ID: 3355922
• Update Time: 2025-08-04

N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(3-chloro-4-methylphenyl)-1,2,3,6-tetrahydro-1-(4-methoxyphenyl)-2,6-dioxo-
• F0696-0144
• AKOS001555711
• 863611-47-6
• N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C19H16ClN3O4/c1-11-3-4-12(9-16(11)20)22-17(24)15-10-21-19(26)23(18(15)25)13-5-7-14(27-2)8-6-13/h3-10H,1-2H3,(H,21,26)(H,22,24)
• InChI Key： QRWPDRUCKMMHIR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C=C2)C(=O)C(C(NC2=CC=C(C)C(Cl)=C2)=O)=CN1

Computed Properties

• Exact Mass: 385.0829337g/mol
• Monoisotopic Mass: 385.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• pka: 7.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide: A Comprehensive Overview

N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, commonly referenced by its CAS number 863611-47-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a pyrimidine ring system, chlorinated and methylated aromatic groups, and a methoxyphenyl substituent. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design and material science.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the structural properties of this compound. Utilizing cutting-edge molecular modeling techniques, scientists have been able to predict the compound's electronic properties and its potential interactions with biological systems. These studies have highlighted the compound's ability to act as a ligand in metalloenzyme catalysis, making it a promising candidate for enzyme inhibition studies.

The synthesis of N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves a multi-step process that incorporates advanced organic synthesis techniques. The use of microwave-assisted synthesis has been particularly effective in optimizing the reaction conditions, leading to higher yields and improved purity. This has facilitated its use in preclinical studies where its pharmacokinetic properties are being evaluated for potential therapeutic applications.

In terms of biological activity, this compound has shown remarkable selectivity towards certain kinase enzymes. Recent in vitro studies have demonstrated its ability to inhibit the activity of tyrosine kinases, which are key players in various signaling pathways associated with cancer progression. These findings have sparked interest in exploring its potential as an anticancer agent. Furthermore, its ability to modulate cellular signaling pathways without significant cytotoxicity suggests that it could be a lead compound for developing targeted therapies.

The structural versatility of this compound also extends to its applications in materials science. Researchers have investigated its use as a precursor for constructing advanced materials with tailored electronic properties. For instance, the incorporation of this compound into polymer matrices has been shown to enhance the mechanical and thermal stability of the resulting materials. Such applications highlight the compound's potential beyond traditional pharmaceutical uses.

From an environmental standpoint, the biodegradability and eco-toxicological profile of CAS No 863611-47-6 have been assessed through rigorous testing protocols. These studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. Its environmental fate models suggest that it undergoes rapid degradation under aerobic conditions, further mitigating its ecological impact.

In conclusion, N-(3-chloro-4-methylphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No 863611-47-6) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing scientific progress.